Cas no 6338-63-2 (2-phenoxyethane-1-thiol)

• Product Name: 2-phenoxyethane-1-thiol
• CAS No: 6338-63-2
• MF: C₈H₁₀OS
• MW: 154.229401111603
• MDL: MFCD03427071
• CID: 840291
• PubChem ID: 237357
• Update Time: 2026-04-29

2-phenoxyethane-1-thiol Chemical and Physical Properties

Names and Identifiers

• 2-phenoxyethanethiol
• 2-phenoxyethane-1-thiol
• (2-Mercapto-aethyl)-phenyl-aether
• 2-Phenoxy-aethanthiol
• 2-Phenoxy-aethylmercaptan
• 2-phenoxy-ethanethiol
• 2-Phenoxy-ethylmercaptan
• Ethanethiol,2-phenoxy

• MDL： MFCD03427071
• Inchi： InChI=1S/C8H10OS/c10-7-6-9-8-4-2-1-3-5-8/h1-5,10H,6-7H2
• InChI Key： WGZWXVFLOUVQLH-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)OCCS

Computed Properties

• Exact Mass: 154.04500
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 79.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: liquid
• Density: 1.105 g/mL at 25 °C(lit.)
• Boiling Point: 201-202 °C(lit.)
• Flash Point: >230 °F
• Refractive Index: n20/D 1.5600(lit.)
• PSA: 48.03000
• LogP: 1.99520
• Solubility: Not determined

2-phenoxyethane-1-thiol Security Information

• WGK Germany：3

Additional information on 2-phenoxyethane-1-thiol

Comprehensive Overview of 2-Phenoxyethane-1-thiol (CAS No. 6338-63-2): Properties, Applications, and Industry Insights

2-Phenoxyethane-1-thiol (CAS No. 6338-63-2), also known as β-phenoxyethyl mercaptan, is a sulfur-containing organic compound with a distinctive aromatic profile. This versatile chemical is widely studied for its unique molecular structure, combining a phenoxy group with a thiol functional moiety. Its CAS registry number (6338-63-2) serves as a critical identifier in chemical databases, ensuring precise tracking in research and industrial applications.

The compound’s physicochemical properties make it valuable across multiple domains. With a molecular formula of C₈H₁₀OS, 2-phenoxyethane-1-thiol exhibits a boiling point of approximately 230–235°C and a density of ~1.1 g/cm³. Its thiol group (–SH) contributes to reactivity in nucleophilic substitutions, while the phenoxy moiety enhances stability. These traits are leveraged in flavor and fragrance formulations, where its sulfurous yet floral notes are prized.

In the flavor industry, 2-phenoxyethane-1-thiol is often used as a key intermediate for synthesizing complex aroma compounds. Recent trends highlight consumer demand for natural-identical flavors, driving research into sustainable production methods. For instance, enzymatic catalysis and green chemistry approaches are being explored to synthesize such thiols with reduced environmental impact—a topic frequently searched in AI-driven chemical research platforms.

Another emerging application lies in material science. The compound’s ability to form self-assembled monolayers (SAMs) on metal surfaces is under investigation for corrosion inhibition and nanotechnology applications. Researchers are particularly interested in its adsorption kinetics, a hot topic in surface chemistry forums. This aligns with the growing focus on advanced coatings in automotive and aerospace industries.

Synthetic routes to produce 2-phenoxyethane-1-thiol often involve Williamson ether synthesis followed by thiolation. Recent patents emphasize solvent-free and high-yield processes, addressing the industry’s push toward cost-effective manufacturing. Questions like “How to optimize thiol synthesis?” or “CAS 6338-63-2 suppliers” are common in search engine queries, reflecting commercial interest.

From a safety standpoint, proper handling protocols are essential due to the compound’s pungent odor and potential sensitivity to oxidation. While not classified as hazardous under major regulatory frameworks, storage under inert atmospheres is recommended to preserve stability—a detail often overlooked in material safety data sheets (MSDS) discussions.

The future of 2-phenoxyethane-1-thiol is intertwined with innovations in catalytic chemistry and bio-based feedstocks. As industries prioritize circular economy principles, this compound’s role in green synthesis pathways will likely expand. For researchers, its CAS No. 6338-63-2 remains a gateway to exploring sulfur chemistry’s untapped potential.